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These application notes provide a comprehensive overview of commercially available kits and

assays for the quantification of cortisol, a key steroid hormone involved in stress and

metabolism.[1] This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on assay principles, comparative data on available

kits, and standardized experimental protocols.

Introduction to Cortisol Quantification
Cortisol, the primary glucocorticoid in humans, is synthesized in the adrenal cortex and plays a

crucial role in regulating a wide range of physiological processes, including metabolism, the

immune response, and cardiovascular function.[2][3] The release of cortisol is controlled by the

Hypothalamus-Pituitary-Adrenal (HPA) axis and follows a distinct circadian rhythm, with levels

peaking in the early morning.[4] Accurate measurement of cortisol is essential in various

research fields and clinical diagnostics to investigate stress physiology, endocrine function, and

a number of health conditions such as Cushing's Syndrome and Addison's Disease.[2]

Commercially available assays for cortisol quantification primarily include Enzyme-Linked

Immunosorbent Assays (ELISAs) and Chemiluminescent Immunoassays (CLIAs), with liquid

chromatography-tandem mass spectrometry (LC-MS/MS) being a highly specific and sensitive

alternative.[1][5] ELISA kits are widely used due to their accuracy, sensitivity, and ease of use.

[6]
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Commercial Cortisol Assay Kits: A Comparative
Overview
A variety of commercial kits are available for the quantification of cortisol in diverse biological

samples. The following table summarizes the key quantitative parameters of several

commercially available cortisol ELISA kits for easy comparison.
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Kit Name
Manufact
urer

Catalog
No.

Assay
Type

Detection
Range

Sensitivit
y

Sample
Types

DetectX®

Cortisol

ELISA Kit

Arbor

Assays
K003-H

Competitiv

e ELISA

Not

Specified
36 pg/mL

Serum,

Plasma,

Saliva,

Urine,

Fecal

Extracts,

Hair,

Tissue

Culture

Media[2][6]

Human

Cortisol

ELISA Kit

Elabscienc

e
E-EL-0157

Competitiv

e ELISA

6.25-400

ng/mL
2.92 ng/mL

Serum,

Plasma,

Saliva,

Urine, and

other

biological

fluids[7]

Cortisol

ELISA Kit

Cayman

Chemical
500360

Competitiv

e ELISA

6.6-4,000

pg/mL
35 pg/mL

Plasma,

Urine,

Saliva,

Feces,

Hair, and

other

sample

matrices[8]

Human

Cortisol

ELISA Kit

antibodies-

online

ABIN69660

94

Competitiv

e ELISA

Not

Specified

Not

Specified

Plasma,

Serum,

Tissue

Homogena

te[9]
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Salivary

Cortisol

ELISA Kit

Salimetrics 1-3002
Competitiv

e ELISA

Not

Specified

Not

Specified
Saliva[10]

Human

Cortisol

Competitiv

e ELISA Kit

Invitrogen EIACORT
Competitiv

e ELISA

Not

Specified

Not

Specified

Serum,

Plasma,

Urine,

Saliva,

Dried Fecal

Extracts,

Cell

Culture

Medium[11

]

Signaling Pathway and Mechanism of Action
Cortisol exerts its effects by binding to the glucocorticoid receptor (GR) in the cytoplasm of

target cells. The release of cortisol is tightly regulated by the Hypothalamus-Pituitary-Adrenal

(HPA) axis in a negative feedback loop.
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Figure 1: Simplified diagram of the HPA axis regulating cortisol secretion.

Upon stimulation by stress, the hypothalamus releases corticotropin-releasing hormone (CRH),

which in turn stimulates the anterior pituitary to secrete adrenocorticotropic hormone (ACTH).

[4][12] ACTH then acts on the adrenal cortex to promote the synthesis and release of cortisol.

[4][12] Cortisol mediates its effects in target tissues and also exerts negative feedback on the

hypothalamus and pituitary to suppress CRH and ACTH production.[4]
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The following is a generalized protocol for a competitive cortisol ELISA, a common type of

assay for cortisol quantification. This protocol is for illustrative purposes; always refer to the

specific manufacturer's instructions for the kit you are using.

4.1. Assay Principle

Competitive ELISAs for cortisol are based on the competition between cortisol in the sample

and a known amount of enzyme-labeled cortisol (e.g., cortisol-peroxidase conjugate) for

binding to a limited number of anti-cortisol antibody-coated microplate wells.[2][10] The amount

of enzyme conjugate that binds to the antibody is inversely proportional to the concentration of

cortisol in the sample.[2][10] After a washing step to remove unbound components, a substrate

solution is added, which reacts with the bound enzyme to produce a colored product.[2][10]

The intensity of the color is measured using a microplate reader, and the cortisol concentration

is determined by comparison with a standard curve.

4.2. Materials

Provided in a typical kit:

Anti-cortisol antibody-coated 96-well microplate

Cortisol standards

Cortisol-enzyme conjugate (e.g., HRP-linked)

Assay buffer

Wash buffer concentrate

Substrate solution (e.g., TMB)

Stop solution

Plate sealer

Required but not provided:

Microplate reader capable of measuring absorbance at 450 nm
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Precision pipettes and tips

Deionized or distilled water

Graduated cylinders

Vortex mixer

Absorbent paper

4.3. Reagent Preparation

Wash Buffer: Dilute the concentrated wash buffer with deionized or distilled water as

specified in the kit manual.[7][13]

Standards: Prepare a serial dilution of the cortisol standards according to the kit's

instructions to generate a standard curve.[9]

Bring all reagents and samples to room temperature before use.[9]

4.4. Assay Procedure

Determine the number of wells required for standards, samples, and controls.

Add 50 µL of each standard, sample, and control into the appropriate wells.[7][9]

Immediately add 50 µL of the cortisol-enzyme conjugate to each well.[7][9]

Cover the plate with a sealer and incubate for the time and temperature specified in the

manual (e.g., 45-60 minutes at 37°C or 1 hour at room temperature with shaking).[2][7][9]

Aspirate the contents of the wells and wash the plate 3-5 times with diluted wash buffer.[9]

Add 100 µL of the substrate solution to each well and incubate for 10-30 minutes at room

temperature in the dark.[9]

Add 50 µL of stop solution to each well to terminate the reaction.[9]

Read the absorbance at 450 nm within 30 minutes of adding the stop solution.[2]
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4.5. Calculation of Results

Average the duplicate readings for each standard, control, and sample.

Subtract the average zero standard optical density (OD) from the OD of all other standards

and samples.

Plot the OD values for the standards against their known concentrations on a semi-

logarithmic graph to generate a standard curve.

Determine the concentration of cortisol in the samples by interpolating their OD values from

the standard curve.

Multiply the calculated concentration by any dilution factor used for the samples.
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Figure 2: General experimental workflow for a competitive cortisol ELISA.
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Choosing the Right Assay
The selection of an appropriate cortisol assay depends on several factors, including the

research question, the sample type available, and the required sensitivity. The following

decision tree provides a logical framework for choosing the most suitable assay.

What is the primary sample type?

Saliva or Urine
(Free Cortisol)

Saliva/Urine

Serum or Plasma
(Total Cortisol)

Serum/Plasma

Hair, Feces, etc.

Other

Use Salivary
Cortisol ELISA

Is very high sensitivity
required (<30 pg/mL)?

Requires specialized
extraction protocol

Use High-Sensitivity
ELISA or LC-MS/MS

Yes

Standard ELISA is likely
suitable

No

Use ELISA validated for
extracted samples

Click to download full resolution via product page

Figure 3: Decision tree for selecting an appropriate cortisol assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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